Cas no 1805713-38-5 (1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one
• CAS No: 1805713-38-5
• MF: C₁₀H₁₀BrIOS
• MW: 385.05927324295
• CID: 4971041
• Update Time: 2025-05-19

1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C10H10BrIOS/c1-6(13)10(11)8-5-7(14-2)3-4-9(8)12/h3-5,10H,1-2H3
• InChI Key： ANVRDMGZTJCMMR-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1C(C(C)=O)Br)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one (CAS No. 1805713-38-5) and Its Emerging Applications in Chemical Biology

The compound 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one (CAS No. 1805713-38-5) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, comprising a brominated ketone moiety linked to an iodo-substituted thioaryl group, make it a versatile intermediate for the synthesis of complex molecules. This introduction explores the compound's structural characteristics, synthetic pathways, and its relevance to contemporary research advancements.

At the heart of this compound lies a brominated ketone, which serves as a crucial electrophilic center for further functionalization. The presence of a 2-iodo-5-(methylthio)phenyl group introduces additional reactivity, enabling palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are pivotal in constructing biaryl frameworks, which are prevalent in many biologically active molecules. The methylthio substituent further enhances the compound's utility by providing a handle for oxidation or substitution reactions, facilitating the synthesis of more intricate structures.

Recent studies have highlighted the compound's role in the development of novel pharmacophores. For instance, derivatives of this scaffold have been explored as inhibitors of protein-protein interactions, particularly in targeting kinases and transcription factors. The combination of bromine and iodine atoms allows for sequential functionalization, enabling the creation of highly specific inhibitors with tailored binding affinities. This has been particularly relevant in the context of developing treatments for cancers and inflammatory diseases, where precise modulation of signaling pathways is essential.

The synthetic accessibility of 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one is another key aspect that underscores its importance. The compound can be synthesized through a multi-step process involving the bromination of an appropriate ketone precursor followed by iodination and thioetherification. Advances in catalytic methods have further streamlined these reactions, reducing both reaction times and byproduct formation. Such improvements are critical for large-scale production and ensure that researchers can access this valuable building block efficiently.

In the realm of drug discovery, this compound has been utilized in the development of small-molecule probes to study enzyme mechanisms. For example, its derivatives have been employed as substrates or inhibitors for cytochrome P450 enzymes, which play a crucial role in drug metabolism. By understanding how these enzymes interact with such probes, researchers can gain insights into metabolic pathways and identify potential drug-drug interactions. This knowledge is invaluable for optimizing drug candidates during preclinical development.

The structural motif of 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one also finds applications in materials science, particularly in the design of organic semiconductors and light-emitting diodes (OLEDs). The presence of halogen atoms enhances electron transport properties, making it an attractive candidate for use in optoelectronic devices. Researchers have explored its derivatives as dopants or host materials in OLEDs, achieving improved device performance and longer lifespans. This interdisciplinary application underscores the broad utility of this compound beyond traditional pharmaceuticals.

Future directions in the study of this compound may focus on exploring its role in medicinal chemistry through structure-activity relationship (SAR) studies. By systematically modifying its core structure—such as varying the position or type of substituents—scientists can uncover new biological activities and optimize existing ones. Additionally, computational methods such as molecular docking and quantum mechanical calculations can be employed to predict binding affinities and mechanistic insights, further accelerating the discovery process.

The growing interest in green chemistry principles also presents opportunities for refining synthetic routes used to produce 1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one. By incorporating solvent-free conditions or using recyclable catalysts, researchers can minimize environmental impact while maintaining high yields. Such efforts align with broader industry trends toward sustainable practices and ensure that the compound remains accessible for future research without compromising ecological standards.

In conclusion,1-Bromo-1-(2-iodo-5-(methylthio)phenyl)propan-2-one (CAS No. 1805713-38-5) is a multifaceted compound with significant implications across chemical biology and materials science. Its unique structural features enable diverse synthetic transformations, making it a valuable tool for drug discovery and optoelectronic applications. As research continues to evolve, this molecule is poised to play an even greater role in advancing our understanding of biological systems and developing innovative technologies.